4-[4-(Benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline

• Molecular Formula: C22H20N4O2S2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 4-[4-(benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline
• InChI: InChI=1S/C22H20N4O2S2/c27-30(28,17-7-2-1-3-8-17)26-14-12-25(13-15-26)22-18-9-4-5-10-19(18)23-21(24-22)20-11-6-16-29-20/h1-11,16H,12-15H2
• InChI Key: LSSSNXOMXMKVDH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC3=CC=CC=C32)C4=CC=CS4)S(=O)(=O)C5=CC=CC=C5

Description

4-[4-(Benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline is a quinazoline derivative characterized by two key structural motifs:

• Quinazoline core: A bicyclic aromatic system with nitrogen atoms at positions 1 and 2.
• Substituents:
  • A 4-(benzenesulfonyl)piperazinyl group at position 4, introducing a sulfonamide-linked benzene ring to the piperazine moiety.
  • A thiophen-2-yl group at position 2, incorporating a sulfur-containing heterocycle.

The benzenesulfonyl group may enhance metabolic stability, while the thiophene ring could influence electronic properties and binding interactions .

Biological Activity

4-[4-(Benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline is a synthetic compound that has garnered attention for its diverse biological activities. This article reviews the compound's synthesis, mechanisms of action, and biological effects, supported by data tables and case studies.

The molecular formula of 4-[4-(benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline is $C_{22}H_{20}N_{4}O_{2}S_{2}$, with a molecular weight of 436.55 g/mol. The compound features a quinazoline core substituted with a benzenesulfonyl piperazine and a thiophene ring, which contribute to its pharmacological properties .

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The piperazine moiety is known to enhance solubility and bioavailability, while the thiophene and quinazoline rings are implicated in receptor binding and inhibition.

Enzyme Inhibition

Research indicates that compounds with similar structures exhibit inhibitory effects on tyrosinase, an enzyme involved in melanin production. For instance, derivatives of piperazine have shown competitive inhibition against Agaricus bisporus tyrosinase, with some compounds displaying IC50 values significantly lower than the reference standard kojic acid .

Biological Activity Data

The following table summarizes various biological activities associated with related compounds and their IC50 values:

Compound Name	Target	IC50 (μM)	Reference
4-[4-(Benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline	Tyrosinase	TBD
4-(4-Fluorobenzyl)piperazin-1-yl](3-chloro-2-nitro-phenyl)methanone	Tyrosinase	0.18
4-(4-Fluorobenzyl)piperazin-1-yl](2-trifluoromethyl)methanone	Tyrosinase	TBD
4-[N-(substituted) piperazin-1-yl]thiophenes	A1-Adenosine Receptor	TBD

Case Studies

Case Study 1: Antimelanogenic Effects
In vitro studies have demonstrated that derivatives of piperazine, including those related to the compound , exert antimelanogenic effects on B16F10 melanoma cells without cytotoxicity. These findings suggest potential applications in skin-whitening products and treatments for hyperpigmentation .

Case Study 2: Binding Affinity Studies
Docking studies have been conducted to elucidate the binding modes of related compounds to tyrosinase. The results indicated that these compounds occupy the active site of the enzyme, thereby preventing substrate binding and inhibiting enzymatic activity .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 4-[4-(benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline exhibit anticancer properties. A study demonstrated that quinazoline derivatives can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth. The mechanism often involves the inhibition of kinases that are crucial for cancer cell survival and proliferation .

Tyrosinase Inhibition

Tyrosinase is an enzyme involved in melanin production, and its inhibition is sought after for treating hyperpigmentation disorders. Compounds with a piperazine moiety have shown promising results as tyrosinase inhibitors. For instance, derivatives structurally related to 4-[4-(benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline were evaluated for their inhibitory effects on tyrosinase, showing significant potential in reducing melanin synthesis without cytotoxic effects on cells .

Antimicrobial Activity

The sulfonamide group present in the compound contributes to its antimicrobial properties. Studies have highlighted that sulfonamide derivatives can be effective against a range of bacterial strains, making them candidates for antibiotic development . The presence of the thiophene ring may enhance this activity by facilitating interactions with bacterial enzymes.

Case Study 1: Tyrosinase Inhibition

In a study evaluating various piperazine-based compounds, 4-[4-(benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline was tested for its ability to inhibit tyrosinase derived from Agaricus bisporus. The compound exhibited an IC50 value indicating potent inhibition compared to established inhibitors like kojic acid. Docking studies suggested that the compound binds effectively at the active site of the enzyme, preventing substrate access .

Case Study 2: Anticancer Activity

Another research effort focused on the anticancer properties of quinazoline derivatives, including those with piperazine substituents. The study reported that these compounds inhibited cell growth in various cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest. The specificity of action was noted, which could be beneficial for developing targeted cancer therapies .

Table 1: Summary of Biological Activities

Activity Type	Compound Tested	IC50 Value (µM)	Reference
Tyrosinase Inhibition	4-[4-(Benzenesulfonyl)piperazin-1-yl]-2-thiophen-2-ylquinazoline	< 10
Anticancer	Quinazoline Derivatives	Varies
Antimicrobial	Sulfonamide Derivatives	Varies

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related quinazolines, piperazine derivatives, and heterocyclic analogs.

Structural and Functional Group Comparisons

Compound Name (Source)	Core Structure	Key Substituents	Functional Implications
Target Compound	Quinazoline	4-[4-(Benzenesulfonyl)piperazin-1-yl], 2-thiophen-2-yl	Enhanced stability (sulfonyl group); potential for π-π stacking (thiophene)
4-(Benzo[d]thien-2-yl)-2-... ()	Quinazoline	4-Benzo[d]thien-2-yl, 2-(ethylthio-4-methylpiperazinyl)	Increased lipophilicity (benzothiophene vs. thiophene)
RTC1 ()	Butanone	4-(Thiophen-2-yl), 4-(4-(trifluoromethyl)phenyl)piperazin-1-yl	Trifluoromethyl group enhances electronegativity and bioavailability
Letermovir ()	Dihydroquinazoline	Piperazine with methoxyphenyl, acetic acid	Carboxylic acid improves solubility; antiviral activity against CMV

Key Observations :

• The benzenesulfonyl group in the target compound distinguishes it from analogs with simpler piperazine substitutions (e.g., methyl or trifluoromethyl groups in and ). This group may reduce metabolic degradation compared to N-alkylated piperazines .

Physicochemical Properties

• Solubility : The target’s benzenesulfonyl group may reduce water solubility compared to letermovir’s carboxylic acid moiety () .
• Melting Points : Quinazoline derivatives with bulky groups (e.g., benzothiophene in ) exhibit higher melting points (>200°C) due to crystal packing .